Cas no 1781079-92-2 ([2-(Difluoromethyl)pyrimidin-5-yl]methanamine)

[2-(Difluoromethyl)pyrimidin-5-yl]methanamine is a versatile pyrimidine derivative featuring a difluoromethyl substituent at the 2-position and an aminomethyl group at the 5-position. This compound is of significant interest in medicinal chemistry and agrochemical research due to its structural motif, which enhances binding affinity and metabolic stability. The difluoromethyl group contributes to improved lipophilicity and bioavailability, while the aminomethyl functionality allows for further derivatization, making it a valuable intermediate in the synthesis of bioactive molecules. Its well-defined reactivity and stability under standard conditions facilitate its use in diverse synthetic applications, including the development of pharmaceuticals and specialty chemicals.
[2-(Difluoromethyl)pyrimidin-5-yl]methanamine structure
1781079-92-2 structure
Product Name:[2-(Difluoromethyl)pyrimidin-5-yl]methanamine
CAS No:1781079-92-2
MF:C6H7F2N3
MW:159.136687517166
CID:6231800
PubChem ID:105431125
Update Time:2025-10-22

[2-(Difluoromethyl)pyrimidin-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [2-(difluoromethyl)pyrimidin-5-yl]methanamine
    • EN300-785876
    • 1781079-92-2
    • [2-(Difluoromethyl)pyrimidin-5-yl]methanamine
    • Inchi: 1S/C6H7F2N3/c7-5(8)6-10-2-4(1-9)3-11-6/h2-3,5H,1,9H2
    • InChI Key: XWRZWNVGEXPFTP-UHFFFAOYSA-N
    • SMILES: FC(C1=NC=C(C=N1)CN)F

Computed Properties

  • Exact Mass: 159.06080356g/mol
  • Monoisotopic Mass: 159.06080356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 51.8Ų

[2-(Difluoromethyl)pyrimidin-5-yl]methanamine Pricemore >>

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Additional information on [2-(Difluoromethyl)pyrimidin-5-yl]methanamine

Comprehensive Overview of [2-(Difluoromethyl)pyrimidin-5-yl]methanamine (CAS No. 1781079-92-2)

[2-(Difluoromethyl)pyrimidin-5-yl]methanamine (CAS No. 1781079-92-2) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a difluoromethyl group attached to a pyrimidine ring, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its unique structural properties.

The chemical properties of [2-(Difluoromethyl)pyrimidin-5-yl]methanamine make it a valuable intermediate in the synthesis of more complex molecules. Its amine functional group allows for further derivatization, enabling the creation of compounds with tailored biological activities. This versatility is why it is frequently explored in medicinal chemistry and crop protection applications. Recent studies highlight its potential in developing kinase inhibitors, which are crucial in treating various diseases.

One of the most searched topics related to [2-(Difluoromethyl)pyrimidin-5-yl]methanamine is its synthetic pathway. Researchers often look for optimized methods to produce this compound efficiently. Common queries include "how to synthesize [2-(Difluoromethyl)pyrimidin-5-yl]methanamine" and "applications of difluoromethyl pyrimidine derivatives." Addressing these, recent advancements have focused on green chemistry approaches to reduce environmental impact during synthesis.

In the pharmaceutical industry, [2-(Difluoromethyl)pyrimidin-5-yl]methanamine is being investigated for its role in drug design. Its ability to act as a bioisostere for other functional groups makes it a promising candidate for improving drug efficacy and reducing side effects. For instance, its incorporation into small molecule therapeutics has shown potential in targeting cancer pathways and inflammatory diseases.

The agrochemical sector also benefits from this compound, particularly in the development of novel pesticides. Its difluoromethyl group can enhance the stability and activity of agrochemicals, leading to more effective crop protection solutions. Farmers and researchers alike are interested in how this compound can contribute to sustainable agriculture, aligning with global trends toward eco-friendly farming practices.

Market trends indicate a growing demand for [2-(Difluoromethyl)pyrimidin-5-yl]methanamine, driven by its diverse applications. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include this compound, catering to the needs of pharmaceutical and agrochemical clients. Analysts predict that its market value will rise significantly in the coming years, especially as more patents and research papers highlight its potential.

For those seeking high-purity [2-(Difluoromethyl)pyrimidin-5-yl]methanamine, it is essential to source it from reputable suppliers. Quality control is critical, as impurities can affect its performance in research and industrial applications. Common questions include "where to buy [2-(Difluoromethyl)pyrimidin-5-yl]methanamine" and "specifications for CAS 1781079-92-2," emphasizing the need for reliable procurement channels.

In summary, [2-(Difluoromethyl)pyrimidin-5-yl]methanamine (CAS No. 1781079-92-2) is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it a focal point for ongoing research, particularly in drug discovery and sustainable agriculture. As interest in this compound grows, staying informed about the latest developments and synthetic methods will be crucial for researchers and industry professionals alike.

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